Cas no 64370-42-9 (Acetic acid, oxo-, 2-propenyl ester)
64370-42-9 structure
Product Name:Acetic acid, oxo-, 2-propenyl ester
CAS No:64370-42-9
MF:C5H6O3
MW:114.099341869354
CID:424031
PubChem ID:10909535
Update Time:2025-09-28
Acetic acid, oxo-, 2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, oxo-, 2-propenyl ester
- allyl 2-oxoacetate
- prop-2-enyl 2-oxoacetate
- DTXSID30447929
- SCHEMBL238622
- 64370-42-9
- EN300-7189118
- FT-0716980
- PROP-2-EN-1-YL 2-OXOACETATE
-
- Inchi： 1S/C5H6O3/c1-2-3-8-5(7)4-6/h2,4H,1,3H2
- InChI Key： WGGGNVIYEDDIOK-UHFFFAOYSA-N
- SMILES： O(C(C=O)=O)CC=C
Computed Properties
- Exact Mass: 114.03168
- Monoisotopic Mass: 114.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Acetic acid, oxo-, 2-propenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7189118-0.05g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 0.05g |
$295.0 | 2023-05-25 | |
| Enamine | EN300-7189118-0.1g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 0.1g |
$440.0 | 2023-05-25 | |
| Enamine | EN300-7189118-0.25g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 0.25g |
$629.0 | 2023-05-25 | |
| Enamine | EN300-7189118-0.5g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 0.5g |
$991.0 | 2023-05-25 | |
| Enamine | EN300-7189118-1.0g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 1g |
$1272.0 | 2023-05-25 | |
| Enamine | EN300-7189118-2.5g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 2.5g |
$2492.0 | 2023-05-25 | |
| Enamine | EN300-7189118-5.0g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 5g |
$3687.0 | 2023-05-25 | |
| Enamine | EN300-7189118-10.0g |
prop-2-en-1-yl 2-oxoacetate |
64370-42-9 | 50% | 10g |
$5467.0 | 2023-05-25 | |
| 1PlusChem | 1P00H8QP-50mg |
Acetic acid, oxo-, 2-propenyl ester |
64370-42-9 | 50% | 50mg |
$414.00 | 2024-04-22 |
Acetic acid, oxo-, 2-propenyl ester Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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